5-Chloro-2-methylsulfanyl-oxazolo[4,5-b]pyridine
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Description
5-Chloro-2-methylsulfanyl-oxazolo[4,5-b]pyridine is a research chemical . It is a derivative of oxazolo[4,5-b]pyridine , which has been studied for its antimicrobial activities .
Molecular Structure Analysis
The molecular structure of 5-Chloro-2-methylsulfanyl-oxazolo[4,5-b]pyridine consists of a pyridine ring fused with an oxazole ring . The molecule has a molecular weight of 200.65 g/mol . The exact structure can be represented by the SMILES notation: CSC1=NC2=C(O1)C=CC(=N2)Cl .Scientific Research Applications
Synthetic Approaches and Biological Significance
Heterocyclic compounds, including oxazolone moieties, are crucial in the development of pharmaceuticals due to their pharmacological activities. These compounds exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, and anticancer effects. The versatility and biological significance of oxazolone derivatives underscore the potential applications of related compounds like 5-Chloro-2-methylsulfanyl-oxazolo[4,5-b]pyridine in medicinal chemistry and drug development (Kushwaha & Kushwaha, 2021).
Catalysis and Organic Synthesis
The diversity of heterocyclic N-oxide molecules highlights their potential in organic synthesis, catalysis, and drug applications. These compounds, including those derived from pyridine and indazole, demonstrate important functionalities in metal complexes formation, asymmetric catalysis, and as intermediates in the synthesis of medicinal compounds. This illustrates the potential role of 5-Chloro-2-methylsulfanyl-oxazolo[4,5-b]pyridine in facilitating various chemical transformations and enhancing synthetic methodologies (Li et al., 2019).
Environmental and Health Impacts
Research on related heterocyclic compounds, such as paraquat dichloride, emphasizes the importance of understanding the environmental and health impacts of chemical agents. Studies on paraquat dichloride's mechanisms of toxicity, especially its acute effects on the lungs, highlight the need for safety evaluations and regulatory assessments of chemicals, including heterocyclic compounds like 5-Chloro-2-methylsulfanyl-oxazolo[4,5-b]pyridine (Dinis-Oliveira et al., 2008).
properties
IUPAC Name |
5-chloro-2-methylsulfanyl-[1,3]oxazolo[4,5-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2OS/c1-12-7-10-6-4(11-7)2-3-5(8)9-6/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVDLTIDHEFORCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(O1)C=CC(=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-(methylthio)oxazolo[4,5-b]pyridine |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.